(S)-1-Cbz-4,4-Dimethyl-pyrrolidine-3-carboxylic acid

• IUPAC Name: (3S)-4,4-dimethyl-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C15H19NO4/c1-15(2)10-16(8-12(15)13(17)18)14(19)20-9-11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3,(H,17,18)/t12-/m0/s1
• InChI Key: DZLFMERQFJNLBO-LBPRGKRZSA-N
• Canonical SMILES: CC1(CN(CC1C(=O)O)C(=O)OCC2=CC=CC=C2)C
• Isomeric SMILES: CC1(CN(C[C@H]1C(=O)O)C(=O)OCC2=CC=CC=C2)C
• Molecular Formula: C15H19NO4
• DSSTOX Substance ID: DTXSID701137718
• Molecular Weight: 277.31 g/mol
• CAS RN: 2097073-14-6

Description

(S)-1-Cbz-4,4-Dimethyl-pyrrolidine-3-carboxylic acid, also known as (S)-CBZ-DMP, is an important chemical compound used in a variety of scientific research applications. It is a chiral, optically active compound with a pyrrolidine ring and a carboxylic acid group. It is a member of the class of compounds known as carboxylic acids and is used in a variety of biochemical and physiological studies.

Scientific Research Applications

(S)-CBZ-DMP is used in a variety of scientific research applications. It is commonly used as a substrate for enzymatic studies, as well as in studies of the structure and function of proteins. It is also used in studies of the metabolism of drugs and other compounds, as well as in studies of the structure and function of enzymes. Additionally, (S)-CBZ-DMP is used in studies of the effects of drugs on the nervous system, as well as in studies of the effects of drugs on the immune system.

Mechanism of Action

The mechanism of action of (S)-CBZ-DMP is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine. It is also believed to act as a competitive inhibitor of certain other enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
(S)-CBZ-DMP has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. Additionally, it has been shown to have an inhibitory effect on certain cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been shown to have an inhibitory effect on certain enzymes involved in the metabolism of amino acids.

Advantages and Limitations for Lab Experiments

The use of (S)-CBZ-DMP in laboratory experiments has several advantages and limitations. One advantage is that it is a relatively inexpensive and readily available compound. Additionally, it is a chiral compound, which means that it can be used to study the effects of chirality on biochemical and physiological processes. A limitation is that it is not very stable in solution and must be used quickly after synthesis.

Future Directions

There are several potential future directions for research involving (S)-CBZ-DMP. One potential direction is to further investigate its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research could be conducted to explore its potential applications in drug development and its potential uses in therapeutic treatments. Additionally, further research could be conducted to explore its potential interactions with other compounds and its potential effects on the environment.

Synthesis Methods

The synthesis of (S)-CBZ-DMP is relatively simple and can be accomplished by several methods. The most commonly used method involves the reaction of (S)-1-Cbz-4,4-dimethyl-pyrrolidine with a carboxylic acid. This reaction is generally carried out using a base, such as sodium hydroxide, and a catalyst, such as p-toluenesulfonic acid. The reaction is then quenched with an acid, such as acetic acid, and the product is isolated and purified.